4'-Methoxy-[1,1'-biphenyl]-2-carboxamide

• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H13NO2/c1-17-11-8-6-10(7-9-11)12-4-2-3-5-13(12)14(15)16/h2-9H,1H3,(H2,15,16)
• InChI Key: OGRYGSBBZDPBTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=CC=C2C(=O)N

Description

4'-Methoxy-[1,1'-biphenyl]-2-carboxamide is a biphenyl derivative characterized by a methoxy group (-OCH₃) at the 4'-position of one phenyl ring and a carboxamide (-CONH₂) group at the 2-position of the adjacent ring. This compound serves as a critical intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting enzymes or receptors.

Comparison with Similar Compounds

Structural Features

Biphenyl carboxamide derivatives vary in substituents, which influence their physicochemical and biological properties. Below is a comparative analysis of key analogues:

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Melting Point (°C)	Yield (%)	Key Substituents	References
4'-Methoxy-[1,1'-biphenyl]-2-carboxamide	C₁₄H₁₃NO₂	227.26	140	87.2	4'-OCH₃, 2-CONH₂
N-(4-(N-([1,1′-Biphenyl]-2-yl)sulfamoyl)phenyl)-4′-(trifluoromethyl)-[1,1′-biphenyl]-2-carboxamide	C₃₂H₂₃F₃N₂O₃S	596.59	163–164	-	4'-CF₃, sulfamoyl linker
2-Bromo-2'-methoxy-1,1'-biphenyl	C₁₃H₁₁BrO	263.13	-	-	2-Br, 2'-OCH₃
2-Fluoro-4′-methoxy-[1,1′-biphenyl]-3-carboxylic acid	C₁₄H₁₁FO₃	246.24	-	-	2-F, 4'-OCH₃, 3-COOH
4'-Acetyl-2-methoxy-[1,1'-biphenyl]-4-carboxylic acid	C₁₆H₁₄O₄	270.28	-	-	4'-COCH₃, 2-OCH₃, 4-COOH

Physicochemical Properties

• Melting Points : The presence of electron-withdrawing groups (e.g., -CF₃) increases melting points due to enhanced crystallinity. For example, trifluoromethyl-substituted analogues in exhibit melting points up to 200°C , whereas the methoxy-carboxamide derivative (IIIb) melts at 140°C .
• Solubility : Methoxy and carboxamide groups improve aqueous solubility compared to halogenated derivatives (e.g., bromo or fluoro substituents) .